4-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid

• IUPAC Name: 4-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoic acid
• InChI: InChI=1S/C13H17NO4/c1-13(2,3)18-12(17)14(4)10-7-5-9(6-8-10)11(15)16/h5-8H,1-4H3,(H,15,16)
• InChI Key: VRQKKKZQZSNRKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1=CC=C(C=C1)C(=O)O
• Molecular Formula: C13H17NO4
• DSSTOX Substance ID: DTXSID60457672
• Molecular Weight: 251.28 g/mol
• CAS No.: 263021-30-3

Description

4-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Peptide Conformation Studies

The compound has been studied for its role in determining peptide conformation. For instance, Jankowska et al. (2002) explored the crystal structure of a related compound to examine the conformation of the tert-butoxycarbonyl group and its impact on peptide structure (Jankowska et al., 2002).

Asymmetric Synthesis of Unsaturated β-Amino Acid Derivatives

Davies et al. (1997) used a derivative of this compound in the synthesis of unsaturated β-amino acid derivatives, highlighting its utility in asymmetric synthesis and organic chemistry (Davies et al., 1997).

Polymorphism in Crystal Structures

Gebreslasie et al. (2011) analyzed the crystal structure of a related compound, providing insights into polymorphism in crystal structures and the conformation of amino acid residues (Gebreslasie et al., 2011).

Synthesis of Amino Acid Based Dendrimer

Mulders et al. (1997) demonstrated the use of a derivative in the versatile synthesis of a novel amino acid-based dendrimer, underscoring its potential in dendrimer and polymer chemistry (Mulders et al., 1997).

Large-Scale Preparation of Amino Acid Derivatives

Yoshida et al. (1996) reported on the large-scale synthesis of tert-butoxycarbonyl amino derivatives from L-aspartic acid, showing the compound's importance in large-scale chemical synthesis (Yoshida et al., 1996).

Mechanism of Action

Target of Action

It is known that this compound is used as a reagent in the synthesis of indoleamide derivatives as ep2 antagonists and aminopyridine-derived amides as nicotinamide phosphoribosyltransferase inhibitors . These targets play crucial roles in inflammation and energy metabolism, respectively.

Biochemical Pathways

Given its use in the synthesis of indoleamide derivatives and aminopyridine-derived amides, it may indirectly influence the prostaglandin-endoperoxide synthase (ptgs/cox) pathway and the nad salvage pathway, respectively .

Result of Action

The effects of the final products of these syntheses, such as indoleamide derivatives and aminopyridine-derived amides, would depend on their specific targets and modes of action .

Biochemical Analysis

Biochemical Properties

It is known that this compound interacts with various enzymes and proteins during its use as a reagent in the synthesis of other compounds . The nature of these interactions is largely dependent on the specific synthesis process and the other compounds involved.

Molecular Mechanism

It is known to participate in the synthesis of other compounds, during which it may bind to various biomolecules and potentially influence enzyme activity and gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound is stable at room temperature when sealed in dry conditions .

Transport and Distribution

Given its solubility in methanol , it may be able to pass through cell membranes and distribute throughout the cell.